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Compound of Interest

Compound Name:
2-Amino-1-(3-fluoropiperidin-1-

yl)ethan-1-one

CAS No.: 2002774-30-1

Cat. No.: B1476400

Get Quote

The core "amino-ethanone" pharmacophore is defined by the 2-amino-1-arylethanone skeleton.

Unlike its reduced counterpart (phenethanolamine), the presence of the ketone at the

-position relative to the amine introduces distinct electronic and steric properties.

The Pharmacophoric Triangle
The biological activity of this scaffold relies on a three-point pharmacophore model:

Aromatic Centroid (Lipophilic): Interacts with hydrophobic pockets (e.g., Phe320 in DAT).

Ketone Carbonyl (H-Bond Acceptor): The

hybridization planarizes the

-carbon, restricting conformational freedom compared to phenethylamines. It acts as a
hydrogen bond acceptor.[1]

Amine Nitrogen (Positive Ionizable): At physiological pH (7.4), the amine is protonated. The

ketone's electron-withdrawing nature lowers the pKa of this amine (approx. pKa 7.5–8.5)
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compared to non-oxidized amines (pKa ~10), facilitating better transport across the blood-

brain barrier (BBB) due to a higher fraction of non-ionized species in the periphery.

Table 1: Physicochemical Comparison of Homologous Scaffolds

Feature Phenethylamine -Hydroxy
Phenethylamine

-Amino Ketone
(Phenacylamine)

Geometry Flexible Flexible
Semi-rigid (Planar

Carbonyl)

Amine pKa ~9.8–10.5 ~9.0–9.5
~7.5–8.5 (Lower

basicity)

Metabolic Stability MAO susceptible MAO susceptible
Resistant to MAO

(Steric/Electronic)

Key Drug Class
Stimulants

(Amphetamine)
-Agonists

(Norepinephrine)

Antidepressants

(Bupropion)

Synthetic Methodologies
Accessing the amino-ethanone scaffold requires strategies that prevent self-condensation

(pyrazine formation). Below are the two primary industry-standard routes.

Method A: The Classical -Halogenation/Amination (The
"Workhorse")
This pathway is preferred for scale-up due to reagent availability. It involves the bromination of

an acetophenone derivative followed by nucleophilic substitution.

Step 1:

-Bromination using

or N-Bromosuccinimide (NBS).

Step 2: Nucleophilic displacement with a primary or secondary amine.
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Critical Control Point: To prevent poly-alkylation (formation of tertiary amines from primary

ones), the amine is often used in excess, or a protected amine (e.g.,

hexamethylenetetramine in the Delepine reaction) is employed.

Method B: Neber Rearrangement
For chiral synthesis or sterically crowded ketones, the Neber rearrangement of ketone oxime

sulfonates provides access to

-amino ketones via an azirine intermediate.

Visualization: Synthetic Workflow
The following diagram illustrates the divergent pathways to the scaffold.
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Caption: Divergent synthetic pathways (Halogenation vs. Neber Rearrangement) to access the

-amino ketone core.
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Pharmacological Profiles & SAR
The amino-ethanone scaffold is a "chameleon" in medicinal chemistry. Small substitutions

dramatically shift the target profile.

CNS Targets: Monoamine Transporters (MATs)
The most validated application is the inhibition of Dopamine (DAT) and Norepinephrine (NET)

transporters.

Mechanism: The scaffold mimics the endogenous substrate. However, the ketone group

alters the binding mode, often shifting the drug from a "releaser" (like amphetamine) to a

"reuptake inhibitor" (like bupropion).

SAR Rules:

N-Alkylation: Increasing steric bulk on the nitrogen (e.g., tert-butyl) reduces DAT releasing

potential and increases NET selectivity. It also protects against metabolic deamination.

-Substitution: A methyl group at the

-position (creating a chiral center) is essential for potency (mimicking the methyl of
amphetamine).

Ring Substitution:

3-Cl (meta): Increases lipophilicity and metabolic stability (Bupropion).

3,4-Methylenedioxy: Shifts activity towards Serotonin (SERT) (e.g., Methylone).

Antimicrobial & Quorum Sensing
Ortho-aminoacetophenone (2-aminoacetophenone) is a specific biomarker for Pseudomonas

aeruginosa quorum sensing. Synthetic derivatives (chalcones derived from amino-ethanones)

exhibit broad-spectrum antibacterial activity by disrupting cell wall synthesis or intercalating

DNA.

Case Study: Bupropion (Wellbutrin)
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Bupropion is the archetypal amino-ethanone drug.

Chemical Name: 3-chloro-N-(tert-butyl)-

-ketoamphetamine.

Pharmacology: It acts as a dual NET/DAT reuptake inhibitor (NDRI).

Why the Amino-Ethanone Matters:

The ketone prevents the molecule from acting as a substrate for VMAT2, meaning it does

not deplete monoamine vesicles (unlike methamphetamine).

The tert-butyl group prevents N-dealkylation, extending half-life.

The 3-chloro group prevents ring hydroxylation.

Experimental Protocol: Synthesis of -Amino Aryl
Ketones
This protocol is designed for the synthesis of a secondary amino-ethanone derivative (e.g., for

SAR exploration).

Safety Warning:

-Bromoacetophenones are potent lachrymators (tear gas agents). All operations must be
performed in a well-ventilated fume hood.

Phase 1: -Bromination
Dissolution: Dissolve substituted acetophenone (10 mmol) in glacial acetic acid (20 mL).

Catalysis: Add 2 drops of 48% HBr (autocatalytic initiation).

Addition: Add Bromine (

, 10 mmol) dropwise over 30 minutes. Maintain temperature

to prevent poly-bromination.
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Quench: Pour mixture into ice-water (100 mL). The product usually precipitates.

Purification: Filter the solid, wash with cold water, and recrystallize from ethanol.

Phase 2: Amination (Substitution)
Preparation: Dissolve the

-bromo ketone (5 mmol) in N-methyl-2-pyrrolidone (NMP) or Acetonitrile (15 mL).

Base/Amine: Add the primary amine (10 mmol, 2 equiv) or a mixture of amine (5 mmol) and

(10 mmol).

Note: Using excess amine acts as a proton scavenger.

Reaction: Stir at

for 1 hour, then allow to warm to room temperature. Monitor by TLC (Hexane:EtOAc 8:2).

Workup: Dilute with diethyl ether, wash with water (3x) to remove NMP/salts. Dry organic

layer over

.

Isolation: Convert to the Hydrochloride salt by adding 1M HCl in ether. This stabilizes the

amino-ketone, which can be unstable as a free base (dimerization risk).

Mechanism of Action Visualization
The following diagram details the synaptic mechanism of amino-ethanone antidepressants

(NDRIs).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1476400?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synaptic Cleft Dynamics

Presynaptic Neuron
(Release Site)

Dopamine (DA)

Vesicular Release

Postsynaptic Receptor
(Signal Transduction)

Dopamine Transporter (DAT)
[Target Protein]

Recycling (Blocked)

Activation

Reuptake (Normal)

Amino-Ethanone Inhibitor
(e.g., Bupropion)

Allosteric/Competitive
Blockade

Click to download full resolution via product page

Caption: Mechanism of Action: The amino-ethanone scaffold blocks the reuptake transporter

(DAT), increasing synaptic dopamine concentrations without triggering vesicular depletion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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